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Compound of Interest

Compound Name: 1,2-Bis(trichlorosilyl)ethane

Cat. No.: B1205221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,

reactivity, applications, and safety protocols for 1,2-Bis(trichlorosilyl)ethane (BTSE). The

information is intended for professionals in research and development who utilize organosilicon

compounds.

Core Chemical Properties
1,2-Bis(trichlorosilyl)ethane is a versatile organosilicon compound recognized for its

bifunctional nature, containing two trichlorosilyl groups linked by an ethylene bridge.[1] This

structure allows it to act as a robust crosslinking and surface modification agent. Its

appearance ranges from a white or colorless crystalline solid to a light yellow liquid, depending

on purity and temperature.[1][2]

Table 1: Physicochemical Properties of 1,2-Bis(trichlorosilyl)ethane
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Property Value Source(s)

Molecular Formula C₂H₄Cl₆Si₂ [1][3]

Molecular Weight 296.92 g/mol (or 296.94) [1][3]

CAS Number 2504-64-5 [1]

Melting Point 24-29 °C (lit.) [3][4]

Boiling Point 201-202 °C (lit.) [1][4]

Density 1.483 g/mL at 25 °C (lit.) [4]

Refractive Index n20/D 1.475 - 1.477 (lit.) [3][4]

Flash Point 65 °C (149 °F) [3][5]

Appearance

White or colorless to light

yellow powder, solid, or clear

liquid

[1][2]

Reactivity and Handling
The defining characteristic of BTSE is the high reactivity of its silicon-chlorine (Si-Cl) bonds.

These bonds are highly susceptible to nucleophilic attack, particularly by water.

Hydrolytic Sensitivity: BTSE reacts rapidly and violently with water, moisture, and other protic

solvents (e.g., alcohols).[3][6] This hydrolysis reaction replaces the chlorine atoms with

hydroxyl (-OH) groups, forming silanols. These silanol intermediates are unstable and readily

condense to form stable, cross-linked siloxane (-Si-O-Si-) networks. This reaction is the basis

for its use in forming protective coatings and polymers.[1][7]

Due to this reactivity, BTSE must be handled under anhydrous (moisture-free) conditions,

typically under an inert atmosphere such as nitrogen or argon.[6] It is incompatible with

alcohols, amines, and oxidizing agents.[6]
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Experimental Protocols
General Handling and Storage Protocol:

Storage: Store containers in a dry, cool, and well-ventilated area between 2 °C and 8 °C.[1]

[5] The material should be stored under an inert atmosphere (e.g., nitrogen) to prevent

degradation from moisture.[6]

Handling: All manipulations should be performed in a chemical fume hood.[6] Use personal

protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles,

a face shield, and a lab coat.[8] Avoid breathing dust or vapors.[8]
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Dispensing: For transfers, use dry glassware and syringes. A Schlenk line or glovebox is

recommended for sensitive reactions.

Spills: Do not use water to clean up spills.[6] Absorb spills with dry sand or another inert, dry

material and place in a sealed container for disposal.[6]

Protocol for Surface Modification (Self-Assembled Monolayer Formation): This protocol is a

generalized procedure for creating a self-assembled monolayer (SAM) on a hydroxylated

substrate (e.g., silicon wafer, glass).

Substrate Preparation: Clean the substrate by sonicating in acetone, followed by

isopropanol, and finally deionized water. Dry the substrate under a stream of nitrogen. To

ensure a high density of hydroxyl groups, treat the substrate with a piranha solution (a 3:1

mixture of concentrated H₂SO₄ and 30% H₂O₂) or expose it to an oxygen plasma.

Solution Preparation: In a glovebox or under an inert atmosphere, prepare a dilute solution

(e.g., 1-5 mM) of BTSE in an anhydrous solvent such as toluene or hexane.

Deposition: Immerse the cleaned, hydroxylated substrate into the BTSE solution. The

deposition can be carried out at room temperature for several hours or accelerated at a

slightly elevated temperature (e.g., 50-70 °C).

Rinsing: After deposition, remove the substrate from the solution and rinse thoroughly with

the anhydrous solvent (e.g., toluene) to remove any physisorbed molecules.

Curing: Cure the coated substrate in an oven. The curing step helps to promote the

formation of covalent siloxane bonds between adjacent BTSE molecules and the substrate,

enhancing the stability of the monolayer.
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Applications in Research and Development
BTSE is a key intermediate and building block in several areas of materials science and

chemistry.

Surface Modification: It is widely used to create self-assembled monolayers (SAMs) on

various substrates.[4][9] The two trichlorosilyl groups allow for dense, cross-linked films that

can alter surface properties like hydrophobicity, adhesion, and corrosion resistance.[1][4][9]
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Silicone Polymers: BTSE serves as a precursor for synthesizing specialized silicone

polymers and resins.[1] The ethylene bridge provides a defined spacing between silicon

atoms, influencing the final properties of the polymer. The trichlorosilyl groups facilitate the

formation of durable siloxane networks.[1][7]

Microelectronics: In semiconductor manufacturing, it is used for the chemical vapor

deposition (CVD) of silicon-based thin films, which are integral to fabricating electronic

devices.[1]

Coupling Agent: It acts as an effective coupling agent to improve the adhesion between

organic polymers and inorganic materials (e.g., glass, metals) in advanced composites and

adhesives.[1][4][7]

Safety and Hazard Information
BTSE is a hazardous and corrosive substance that requires strict safety protocols.

Table 2: GHS Hazard and Safety Information
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Category Code Description Source(s)

Pictogram GHS05 Corrosion

Signal Word Danger [8]

Hazard Statements H314

Causes severe skin

burns and eye

damage.

[10]

EUH014
Reacts violently with

water.

Precautionary

Statements
P260

Do not breathe

dust/fume/gas/mist/va

pors/spray.

[8][10]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[8][10]

P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower.

[10]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[8]

P310

Immediately call a

POISON CENTER or

doctor/physician.

[8]
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First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician immediately.[6][8]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. Consult a physician immediately.[6][8]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician immediately.[6][8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1205221#1-2-bis-trichlorosilyl-ethane-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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